5-Ethynylpyrazin-2-amine
Overview
Description
5-Ethynylpyrazin-2-amine (EPZ) is an organic compound used in scientific research applications. EPZ has been used in various experiments, such as in the synthesis of pharmaceuticals and in the study of biochemical and physiological effects. EPZ has a wide range of potential applications and is a useful compound for laboratory experiments.
Scientific Research Applications
Polymer Catalysts in Organic Synthesis
5-Ethynylpyrazin-2-amine: has been utilized as a polymer catalyst in organic synthesis. The compound’s structure allows it to act as a base catalyst in the aerobic oxidation of thiophenols, leading to the synthesis of disulfides . This process is significant because disulfides are crucial in chemical and biological processes. The use of 5-Ethynylpyrazin-2-amine in this context is environmentally friendly and cost-effective, offering a sustainable approach to catalysis.
Synthesis of Heterocyclic Compounds
The compound serves as a versatile synthetic building block in the synthesis of diverse heterocyclic or fused heterocyclic scaffolds . These scaffolds are essential in the development of pharmaceuticals, polymers, dyes, and functional materials. The ability to create a variety of heterocyclic compounds using 5-Ethynylpyrazin-2-amine underscores its importance in medicinal chemistry.
Medicinal Chemistry
In medicinal chemistry, 5-Ethynylpyrazin-2-amine is used to construct organic molecules with versatile functionalities . Its role in drug design is highlighted by its presence in the structure of many drugs, which often contain nitrogen-based heterocycles. The compound’s applications in this field are critical for developing new and effective pharmaceuticals.
DNA-Based Molecular Robotics
5-Ethynylpyrazin-2-amine: has found application in the field of molecular robotics . It is part of a molecular controller composed of artificially designed DNA molecules and enzymes. This innovative use showcases the compound’s potential in advancing nanotechnology and molecular machines.
Aerobic Oxidation Processes
The compound is employed in aerobic oxidation processes as a catalyst . Its use in such processes is notable for the high yields and the ability to recover and reuse the catalyst, which is essential for industrial applications where cost-effectiveness and sustainability are priorities.
Development of Eco-Friendly Catalysts
As an eco-friendly catalyst, 5-Ethynylpyrazin-2-amine contributes to the reduction of waste and environmental impact in chemical reactions . Its role in minimizing the formation of over-oxidized by-products is particularly valuable in green chemistry.
Scalable Synthesis Applications
The scalability of reactions using 5-Ethynylpyrazin-2-amine is a significant advantage for its application in large-scale synthesis . This aspect is crucial for the commercial production of chemicals and pharmaceuticals, where large quantities of compounds are required.
Advancements in Asymmetric Synthesis
Finally, 5-Ethynylpyrazin-2-amine plays a role in asymmetric synthesis . The compound’s involvement in polymer catalysts that facilitate asymmetric reactions is important for producing chiral molecules, which are often used in drugs and other applications where the spatial arrangement of atoms is critical.
Safety And Hazards
properties
IUPAC Name |
5-ethynylpyrazin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5N3/c1-2-5-3-9-6(7)4-8-5/h1,3-4H,(H2,7,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PHMZLDTZAHNAPC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CC1=CN=C(C=N1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
119.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Ethynylpyrazin-2-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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